Cas no 1135123-91-9 (5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic aci)

• Product Name: 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic aci
• CAS No: 1135123-91-9
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5904907
• PubChem ID: 66523297
• Update Time: 2025-07-21

5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic aci Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic aci
• 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
• 5H-Pyrrolo[3,2-c]pyridine-2,5-dicarboxylic acid, 1,4,6,7-tetrahydro-1-methyl-, 5-(1,1-dimethylethyl) ester
• 5-[(tert-butoxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
• 1-methyl-5-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
• Z1505710608
• AKOS015954922
• SCHEMBL978498
• 1135123-91-9
• VSZQDUGXFMAJAH-UHFFFAOYSA-N
• starbld0020021
• EN300-7459493

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-6-5-10-9(8-16)7-11(12(17)18)15(10)4/h7H,5-6,8H2,1-4H3,(H,17,18)
• InChI Key： VSZQDUGXFMAJAH-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC2N(C)C(C(O)=O)=CC1=2

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic aci

Introduction to 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic Acid (CAS No. 1135123-91-9)

5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid (CAS No. 1135123-91-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolo[3,2-c]pyridine, a heterocyclic structure known for its potential biological activities and therapeutic applications. The presence of the tert-butoxycarbonyl (Boc) protecting group and the methyl substitution on the pyrrole ring further enhance its chemical stability and functional versatility.

The chemical structure of 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid is characterized by a fused pyrrole and pyridine ring system with a carboxylic acid functional group at the 2-position. The tert-butoxycarbonyl group at the 5-position serves as a protecting group for the nitrogen atom, which can be selectively removed under acidic conditions to reveal the amine functionality. This feature makes the compound an attractive intermediate in the synthesis of various bioactive molecules.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid has shown promising activity as a scaffold for such inhibitors. For instance, studies have demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are key regulators of gene expression and play a crucial role in cancer development and progression.

The pharmacological properties of 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid have been extensively investigated in preclinical studies. In vitro assays have shown that this compound exhibits potent inhibitory activity against HDACs with low micromolar IC50 values. Additionally, it has demonstrated selective inhibition of HDAC6 over other isoforms, which is particularly important for minimizing off-target effects and improving therapeutic efficacy.

Beyond its role as an HDAC inhibitor, 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response.

The synthetic route to 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid involves several well-established chemical transformations. The synthesis typically begins with the formation of the pyrrolo[3,2-c]pyridine core through a cyclization reaction followed by functionalization steps to introduce the Boc protecting group and methyl substitution. The final step involves the introduction of the carboxylic acid functionality through a carboxylation reaction or esterification followed by hydrolysis.

The physical properties of 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid, such as its solubility and stability in various solvents and pH conditions, are important considerations for its use in both research and pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation during long-term storage or exposure to acidic or basic environments.

In conclusion, 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid (CAS No. 1135123-91-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to explore its full range of biological activities and therapeutic applications.